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Compound of Interest

Compound Name: Neogen

Cat. No.: B8528818

For researchers, scientists, and drug development professionals navigating the landscape of
food safety diagnostics, selecting the optimal assay is paramount. This guide provides an
objective comparison of Neogen's food safety assays with prominent alternatives, supported
by available performance data and detailed experimental protocols. We will delve into key
performance indicators for mycotoxin and allergen detection, offering a clear comparison with
products from leading competitors such as 3M Food Safety and Romer Labs.

Mycotoxin Detection: A Comparative Analysis

Mycotoxins, toxic secondary metabolites produced by fungi, are a significant concern in the
food industry. Rapid and accurate detection is crucial for ensuring consumer safety. Here, we
compare Neogen's Reveal® Q+ MAX for DON (Deoxynivalenol), a quantitative lateral flow
assay, with offerings from Romer Labs and EnviroLogix.

Table 1: Comparison of Quantitative DON Mycotoxin Lateral Flow Assays
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Feature

Neogen Reveal®
Q+ MAX for DON

Romer Labs
AgraStrip® Pro
WATEX®

EnviroLogix
TotalTox Myco
Comb

Assay Principle

Competitive Lateral

Flow Immunoassay

Competitive Lateral

Flow Immunoassay

Competitive Lateral

Flow Immunoassay

Analyte

Deoxynivalenol (DON)

Deoxynivalenol (DON)

Deoxynivalenol
(DON), Aflatoxin,
Fumonisin,

Zearalenone

Limit of Detection
(LOD)

0.3 ppm[1]

0.1 ppm[2]

Information not readily
available in a

comparable format

Quantitative Range

0.3 - 30 ppm[1]

Information not readily
available in a

comparable format

Information not readily
available in a

comparable format

Time to Result

3 minutes[1]

4 minutes[1]

Under 7 minutes (for

all four mycotoxins)

Extraction Method

Water-based

extraction

Water-based
extraction (WATEX®)

Information not readily

available

Instrumentation

Raptor® Integrated

Analysis Platform

AgraVision™ Pro

reader

QuickScan System

Approvals

FGIS 2021-154

FGIS approved

Information not readily

available

Allergen Detection: A Comparative Overview

Undeclared allergens are a major cause of food recalls. Accurate and sensitive allergen

detection is critical for protecting consumers with food allergies and ensuring regulatory

compliance. This section compares Neogen's Veratox® for Total Peanut Allergen, an ELISA-
based assay, with similar products. Due to the proprietary nature of specific kit performance

data, a direct numerical comparison with competitors from a single source is challenging.

However, we can outline the typical performance characteristics and workflows.
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Table 2: General Performance Characteristics of ELISA-based Peanut Allergen Assays

Feature

Neogen Veratox® for Total
Peanut Allergen

Typical Competitor ELISA
(e.g., R-Biopharm, 3M)

Assay Principle

Sandwich Enzyme-Linked
Immunosorbent Assay (S-
ELISA)

Sandwich Enzyme-Linked
Immunosorbent Assay (S-
ELISA)

Analyte

Total Peanut Protein

Total Peanut Protein

Reported Sensitivity

Typically in the low ppm range

Typically in the low ppm range

Assay Time Approximately 30 minutes Varies, typically 30-60 minutes
Raw ingredients, processed Raw ingredients, processed

Sample Types foods, environmental swabs, foods, environmental swabs,
CIP rinses CIP rinses

Instrumentation Microwell reader Microwell reader

Experimental Protocols and Workflows

Understanding the underlying methodologies is crucial for evaluating and implementing food

safety assays. Below are detailed workflows for the primary assay types discussed.

Lateral Flow Mycotoxin Assay Workflow

Lateral flow devices (LFDs) offer a rapid and user-friendly platform for on-site screening of

mycotoxins. The general procedure involves sample extraction, dilution, and application to the

test strip.

Sample Preparation

[ 1. Weigh and Grind Sample gl 2. Add Extraction Solvent 3. Filter/Centrifuge Extract

Assay Procedure

Results
4. Dilute Extract 5. Apply to Lateral Flow Strip g 6. Incubate at Specified Temp [7 Read Strip in Readea—b@. Quantitative Result (ppm/ppr
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A generalized workflow for quantitative lateral flow mycotoxin testing.

ELISA (Enzyme-Linked Immunosorbent Assay) Workflow
for Allergen Detection

ELISA s a highly sensitive and specific method commonly used in laboratory settings for the
guantitative detection of food allergens. The sandwich ELISA format is frequently employed for

this purpose.
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Sample Preparation

1. Sample Extraction

Assay Procedure

2. Add Sample to Antibody-Coated Wells

3. Wash Wells

4. Add Enzyme-Conjugated Antibody

5. Wash Wells

6. Add Substrate

7. Incubate for Color Development

8. Add Stop Solution

-
/

Detection

@. Read Absorbance in Microwell Readea

l

@0. Calculate Allergen ConcentratiorD
- J

Click to download full resolution via product page

A typical workflow for a sandwich ELISA for food allergen detection.
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Molecular Detection (LAMP) Workflow for Pathogen
Screening

Molecular methods, such as Loop-Mediated Isothermal Amplification (LAMP), offer rapid and
highly specific detection of pathogens like Salmonella and Listeria. Neogen's Molecular
Detection System (MDS) utilizes this technology.

Sample Lysis

1. Sample Enrichment (e.g., 18-24h) 7. Positive/Negative Result

2. Transfer Enriched Sample g 3. Heat Lysis 4. Add to Reagent Tubes g 5. Isothermal Amplification (LAMP)

Click to download full resolution via product page

Workflow for pathogen detection using a LAMP-based molecular assay.

Conclusion

The choice of a food safety assay depends on various factors, including the target analyte,
required sensitivity, desired turnaround time, and available laboratory infrastructure. Neogen
offers a comprehensive portfolio of user-friendly lateral flow and highly sensitive ELISA and
molecular detection assays. Competitors like Romer Labs and 3M also provide robust
solutions, with performance characteristics that are often comparable. For rapid, on-site
screening, lateral flow devices from any of these manufacturers are a strong choice. For
laboratory-based, high-throughput, and quantitative analysis, ELISA and molecular detection
systems are the preferred methods. Researchers and quality assurance professionals should
carefully consider the specific needs of their application and consult the respective
manufacturers' validation data to make an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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